Cas no 1189450-15-4 (3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide)

• Product Name: 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide
• CAS No: 1189450-15-4
• MF: C₂₀H₁₈ClN₃O₂
• MW: 367.828823566437
• CID: 5390788
• Update Time: 2025-06-08

3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Chlorobenzoyl)amino]-N-(cyclopropylmethyl)-1H-indole-2-carboxamide
• 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide

• Inchi： 1S/C20H18ClN3O2/c21-14-9-7-13(8-10-14)19(25)24-17-15-3-1-2-4-16(15)23-18(17)20(26)22-11-12-5-6-12/h1-4,7-10,12,23H,5-6,11H2,(H,22,26)(H,24,25)
• InChI Key： GLYTXBLYVSKLFZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(=O)C2=CC=C(Cl)C=C2)=C1C(NCC1CC1)=O

Experimental Properties

• Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.2±45.0 °C(Predicted)
• pka: 13.11±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide

Professional Introduction to Compound with CAS No. 1189450-15-4 and Product Name: 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide

The compound with the CAS number 1189450-15-4 and the product name 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule, featuring a 1H-indole core, is particularly noteworthy, as indole derivatives are well-documented for their involvement in various biological pathways and therapeutic applications.

In recent years, the development of novel indole-based compounds has been a focal point in drug discovery efforts, primarily due to their versatility in modulating biological targets. The presence of a 4-chlorobenzamido moiety in the molecular structure suggests potential interactions with specific enzymes or receptors, which is a common strategy in medicinal chemistry to enhance binding affinity and selectivity. Furthermore, the incorporation of a cyclopropylmethyl group introduces steric constraints that can influence the compound's pharmacokinetic profile, making it an intriguing candidate for further investigation.

Current research in the field of indole derivatives has highlighted their role in addressing various therapeutic challenges, including inflammation, neurodegeneration, and cancer. The 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide structure aligns with these trends, as it combines elements known to interact with biological systems in a targeted manner. For instance, the benzamido group is frequently employed in drug design due to its ability to form hydrogen bonds with biological targets, enhancing binding interactions.

Recent studies have demonstrated that modifications at the indole core can significantly alter the pharmacological activity of these compounds. The specific arrangement of atoms in 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide may confer unique properties that make it suitable for applications where precise molecular interactions are required. This compound's potential as an intermediate or lead molecule in drug development is underscored by its complex structural features and the functional groups that contribute to its reactivity and solubility.

The cyclopropylmethyl substituent is particularly interesting from a chemical standpoint, as it introduces a rigid three-membered ring that can influence both the electronic and steric properties of the molecule. Such structural elements are often employed to optimize drug-like characteristics, such as metabolic stability and membrane permeability. In the context of medicinal chemistry, the strategic placement of cyclopropyl groups has been shown to enhance binding affinity by creating favorable interactions with biological targets.

Moreover, the 4-chlorobenzamido moiety is known for its ability to engage in hydrophobic and electrostatic interactions, which are critical for effective drug-receptor binding. This feature makes 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide a promising candidate for further exploration in therapeutic contexts where modulating protein-protein interactions is desired. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, increasing its potential utility in complex disease models.

From an academic perspective, the synthesis and characterization of this compound provide valuable insights into the design principles governing bioactive molecules. The methodologies employed in its preparation can serve as templates for developing other indole-based derivatives with tailored pharmacological profiles. Additionally, computational studies using molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets, offering a rational basis for experimental validation.

The relevance of this compound extends beyond theoretical research; it holds practical implications for drug discovery pipelines. Pharmaceutical companies and academic institutions are increasingly interested in accessing novel scaffolds that can be optimized for clinical use. The structural features of 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide make it a compelling candidate for further development into a therapeutic agent or a key intermediate in synthesizing more complex molecules.

In conclusion, the compound identified by CAS number 1189450-15-4 and named 3-(4-chlorobenzamido)-N-(cyclopropylmethyl)-1H-indole-2-carboxamide represents a significant contribution to the field of medicinal chemistry. Its unique structural composition and functional groups position it as a valuable asset for ongoing research efforts aimed at developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative chemical design.